Cas no 331833-83-1 ((5-cyano-1-benzofuran-2-yl)boronic acid)

• Product Name: (5-cyano-1-benzofuran-2-yl)boronic acid
• CAS No: 331833-83-1
• MF: C₉H₆BNO₃
• MW: 186.959842205048
• MDL: MFCD18383022
• CID: 1032645
• PubChem ID: 66787891
• Update Time: 2025-04-20

(5-cyano-1-benzofuran-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Cyanobenzofuran-2-yl)boronic acid
• 5-cyano-1-benzofuran-2-boronic acid
• 5-cyanobenzofuran-2-ylboronic acid
• (5-cyano-1-benzofuran-2-yl)boronic acid
• SCHEMBL746805
• F30078
• DS-6228
• CS-0044999
• DB-340843
• MFCD18383022
• 331833-83-1
• AKOS016011632
• 5-Cyanobenzofuran-2-boronic Acid
• MXLRCFQFPPZZOR-UHFFFAOYSA-N
• (5-CYANOBENZOFURAN-2-YL)BORONICACID
• DTXSID90735778
• A875391
• C9H6BNO3
• SY108311
• 5-CYANO-1-BENZOFURAN-2-YLBORONIC ACID
• AMY21999

• MDL： MFCD18383022
• Inchi： 1S/C9H6BNO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4,12-13H
• InChI Key： MXLRCFQFPPZZOR-UHFFFAOYSA-N
• SMILES： O1C(B(O)O)=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 187.04400
• Monoisotopic Mass: 187.0440732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.39000
• LogP: -0.01572

(5-cyano-1-benzofuran-2-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P233-P260-P261-P264-P270-P271-P280-P301+P312-P302+P352-P304-P304+P340-P305+P351+P338-P312-P321-P330-P332+P313-P337+P313-P340-P362-P403-P403+P233-P405-P501
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C